Cas no 1912-44-3 (2-(6-Chloro-1H-indol-3-yl)acetic acid)

2-(6-Chloro-1H-indol-3-yl)acetic acid structure
1912-44-3 structure
Product Name:2-(6-Chloro-1H-indol-3-yl)acetic acid
CAS No:1912-44-3
MF:C10H8ClNO2
MW:209.629021644592
MDL:MFCD09751729
CID:184083
PubChem ID:325810
Update Time:2025-04-19

2-(6-Chloro-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(6-Chloro-1H-indol-3-yl)acetic acid
    • 1H-Indole-3-aceticacid, 6-chloro-
    • 1H-Indole-3-aceticacid,6-chloro-(9CI)
    • 6-Chloroindole-3-acetic acid
    • (6-Chlor-indol-3-yl)-essigsaeure
    • (6-chloro-indol-3-yl)-acetic acid
    • 2-(6-chloroindolyl-3)-acetic acid
    • 6-chloroindol-3-yl acetic acid
    • AC1L6X1A
    • AC1Q7508
    • CHEMBL85570
    • CTK0H9355
    • NSC295295
    • SureCN840736
    • SR 058
    • (6-Chloro-1H-indol-3-yl)-acetic acid
    • KKJVTNQWFSAWSK-UHFFFAOYSA-N
    • 6-Chloro-1H-indole-3-aceticacid
    • 6-Chloro-1H-indole-3-acetic acid
    • 1H-Indole-3-aceticacid,6-chloro-
    • 1H-Indole-3-acetic acid, 6-chloro-
    • 1912-44-3
    • MFCD09751729
    • EN300-60377
    • Z940713564
    • AKOS011344348
    • FT-0696759
    • A880381
    • 2-(6-chloro-1H-indol-3-yl)aceticacid
    • DTXSID90315534
    • FS-3662
    • NSC 295295
    • SB34714
    • SY058611
    • NSC-295295
    • SCHEMBL840736
    • CS-W021419
    • 1h-indole-3-acetic acid,6-chloro-
    • 1H-INDOLE-3-ACETICACID,6-CHLORO
    • FD13085
    • DB-065742
    • MDL: MFCD09751729
    • Inchi: 1S/C10H8ClNO2/c11-7-1-2-8-6(3-10(13)14)5-12-9(8)4-7/h1-2,4-5,12H,3H2,(H,13,14)
    • InChI Key: KKJVTNQWFSAWSK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)NC=C2CC(=O)O

Computed Properties

  • Exact Mass: 209.02444
  • Monoisotopic Mass: 209.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 53.1

Experimental Properties

  • Density: 1.483±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 182-184 °C (decomposition)
  • Boiling Point: 445.6°C at 760 mmHg
  • Flash Point: 223.3°C
  • Refractive Index: 1.698
  • Solubility: Very slightly soluble (0.59 g/l) (25 º C),
  • PSA: 53.09

2-(6-Chloro-1H-indol-3-yl)acetic acid Security Information

2-(6-Chloro-1H-indol-3-yl)acetic acid Pricemore >>

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